3-butyl-5-[(4-ethoxybenzyl)thio]-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-butyl-5-[(4-ethoxyphenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C15H22N4OS/c1-3-5-6-14-17-18-15(19(14)16)21-11-12-7-9-13(10-8-12)20-4-2/h7-10H,3-6,11,16H2,1-2H3
• InChI Key: NTIPEWMDIJWCEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(N1N)SCC2=CC=C(C=C2)OCC
• Molecular Formula: C15H22N4OS
• Molecular Weight: 306.4 g/mol

Description

3-butyl-5-[(4-ethoxybenzyl)thio]-4H-1,2,4-triazol-4-amine is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-butyl-5-[(4-ethoxybenzyl)thio]-4H-1,2,4-triazol-4-amine is not fully understood. However, it has been suggested that its antibacterial and antifungal properties may be due to its ability to inhibit the synthesis of cell walls in bacteria and fungi. Its anticancer properties may be due to its ability to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has interesting biochemical and physiological effects. It has been found to have low toxicity and high selectivity towards cancer cells. It has also been reported to have good solubility in water and organic solvents, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

The advantages of using 3-butyl-5-[(4-ethoxybenzyl)thio]-4H-1,2,4-triazol-4-amine in lab experiments include its low toxicity, high selectivity towards cancer cells, and good solubility in water and organic solvents. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a drug candidate.

Future Directions

There are several future directions for the research and development of 3-butyl-5-[(4-ethoxybenzyl)thio]-4H-1,2,4-triazol-4-amine. One direction is to further investigate its mechanism of action and its potential applications in cancer research. Another direction is to explore its potential as a building block for the synthesis of other compounds with potential applications in medicinal chemistry. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for its potential use as a drug candidate.

Scientific Research Applications

3-butyl-5-[(4-ethoxybenzyl)thio]-4H-1,2,4-triazol-4-amine has potential applications in scientific research. It has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents. It has also been reported to have anticancer properties and may have potential applications in cancer research. In addition, this compound has been used as a building block for the synthesis of other compounds with potential applications in medicinal chemistry.